94-33-7

2-Hydroxyethyl benzoate

In Stock

• CAS RN:
• 94-33-7

• Formula:
• C9H10O3

• InChI:
• InChI=1S/C9H10O3/c10-6-7-12-9(11)8-4-2-1-3-5-8/h1-5,10H,6-7H2

• InChIKey:
• LSWRBVSEWBWTDR-UHFFFAOYSA-N

• 2-Hydroxyethyl benzoate, also known as 2-Hydroxyethyl benzoate, is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.17 g/mol. The purity is usually 95%.

1,1-Dichloro-2-vinylcyclopropane

In Stock

• CAS RN:
• 694-33-7

• Formula:
• C5H6Cl2

• InChI:
• InChI=1S/C5H6Cl2/c1-2-4-3-5(4,6)7/h2,4H,1,3H2

• InChIKey:
• GAAAGAHNGGKSQH-UHFFFAOYSA-N

• 1,1-Dichloro-2-vinylcyclopropane is a useful research compound. Its molecular formula is C5H6Cl2 and its molecular weight is 137 g/mol. The purity is usually 95%.

Succinylglycine

In Stock

• CAS RN:
• 5694-33-7

• Formula:
• C6H9NO5

• InChI:
• InChI=1S/C6H9NO5/c8-4(1-2-5(9)10)7-3-6(11)12/h1-3H2,(H,7,8)(H,9,10)(H,11,12)

• InChIKey:
• HQESMQVYRAJTEA-UHFFFAOYSA-N

• Succinylglycine is a useful research compound. Its molecular formula is C6H9NO5 and its molecular weight is 175.14 g/mol. The purity is usually 95%.

4-Aminophenyl-beta-D-galactopyranoside

In Stock

• CAS RN:
• 5094-33-7

• Formula:
• C12H17NO6

• InChI:
• InChI=1S/C12H17NO6/c13-6-1-3-7(4-2-6)18-12-11(17)10(16)9(15)8(5-14)19-12/h1-4,8-12,14-17H,5,13H2

• InChIKey:
• MIAKOEWBCMPCQR-UHFFFAOYSA-N

• 4-Aminophenyl-beta-D-galactopyranoside is a useful research compound. Its molecular formula is C12H17NO6 and its molecular weight is 271.27 g/mol. The purity is usually 95%.

2-Methyl-11-oxo-11H-pyrido(2,1-b)quinazoline-8-carboxylic acid

• CAS RN:
• 63094-33-7

• Formula:
• C14H10N2O3

• InChI:
• InChI=1S/C14H10N2O3/c1-8-2-4-11-10(6-8)13(17)16-7-9(14(18)19)3-5-12(16)15-11/h2-7H,1H3,(H,18,19)

• InChIKey:
• JWAVEEBWRNQONY-UHFFFAOYSA-N

• 2-Methyl-11-oxo-11H-pyrido(2,1-b)quinazoline-8-carboxylic acid is a useful research compound. Its molecular formula is C14H10N2O3 and its molecular weight is 254.24 g/mol. The purity is usually 95%.

(4'-Methoxybiphenyl-4-YL)-phenyl-methanone

• CAS RN:
• 68294-33-7

• Formula:
• C20H16O2

• InChI:
• InChI=1S/C20H16O2/c1-22-19-13-11-16(12-14-19)15-7-9-18(10-8-15)20(21)17-5-3-2-4-6-17/h2-14H,1H3

• InChIKey:
• CSEADVGOSDRCEL-UHFFFAOYSA-N

• (4'-Methoxybiphenyl-4-YL)-phenyl-methanone is a useful research compound. Its molecular formula is C20H16O2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.

1H,2H,3H-thieno[2,3-b][1,4]thiazin-2-one

In Stock

• CAS RN:
• 68094-33-7

• Formula:
• C6H5NOS2

• InChI:
• InChI=1S/C6H5NOS2/c8-5-3-10-6-4(7-5)1-2-9-6/h1-2H,3H2,(H,7,8)

• InChIKey:
• MYBWQRMSEVRGFC-UHFFFAOYSA-N

• 1H,2H,3H-thieno[2,3-b][1,4]thiazin-2-one is a useful research compound. Its molecular formula is C6H5NOS2 and its molecular weight is 171.23. The purity is usually 95%.

3-Amino-5,5-dimethyloxolan-2-one

• CAS RN:
• 13594-33-7

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c1-6(2)3-4(7)5(8)9-6/h4H,3,7H2,1-2H3

• InChIKey:
• NKBJBYZRMNUGPF-UHFFFAOYSA-N

• 3-Amino-5,5-dimethyloxolan-2-one, also known as 3-Amino-5,5-dimethyloxolan-2-one, is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.16 g/mol. The purity is usually 95%.

Pyridine, 3-(methylthio)-

In Stock

• CAS RN:
• 18794-33-7

• Formula:
• C6H7NS

• InChI:
• InChI=1S/C6H7NS/c1-8-6-3-2-4-7-5-6/h2-5H,1H3

• InChIKey:
• AULOGPOZBOCNSX-UHFFFAOYSA-N

• Pyridine, 3-(methylthio)- is a useful research compound. Its molecular formula is C6H7NS and its molecular weight is 125.19 g/mol. The purity is usually 95%.

(2E)-1-[2-(ethylsulfanyl)-1H-benzimidazol-1-yl]-3-(4-fluorophenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 327094-33-7

• Formula:
• C18H15FN2OS

• InChI:
• InChI=1S/C18H15FN2OS/c1-2-23-18-20-15-5-3-4-6-16(15)21(18)17(22)12-9-13-7-10-14(19)11-8-13/h3-12H,2H2,1H3/b12-9+

• InChIKey:
• IQVNMMVBSUUHKO-FMIVXFBMSA-N

• (2E)-1-[2-(ethylsulfanyl)-1H-benzimidazol-1-yl]-3-(4-fluorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H15FN2OS and its molecular weight is 326.39. The purity is usually 95%.

Stemphyperylenol

• CAS RN:
• 102694-33-7

• Formula:
• C20H16O6

• InChI:
• InChI=1S/C20H16O6/c21-9-3-1-7-15-11(23)5-14(26)20-10(22)4-2-8(18(15)20)16-12(24)6-13(25)19(9)17(7)16/h1-4,11-12,15-16,21-24H,5-6H2/t11-,12-,15+,16+/m0/s1

• InChIKey:
• MCWOXLPZYFOWRX-YXAMBPQSSA-N

• Stemphyperylenol is an organic polycyclic compound that is 1,2,6b,7,8,12b-hexahydroperylene-3,9-dione which is substituted at positions 1, 4, 7, and 10 by hydroxy groups (the all-S isomer). It has a role as an antifungal agent and a fungal metabolite. It is an organic polycyclic compound, an aromatic ketone, a secondary alcohol and a member of phenols.

(3,5-Difluorophenyl)thiourea

In Stock

• CAS RN:
• 791594-33-7

• Formula:
• C7H6F2N2S

• InChI:
• InChI=1S/C7H6F2N2S/c8-4-1-5(9)3-6(2-4)11-7(10)12/h1-3H,(H3,10,11,12)

• InChIKey:
• HDQWFHUGMKRYIN-UHFFFAOYSA-N

• (3,5-Difluorophenyl)thiourea is a useful research compound. Its molecular formula is C7H6F2N2S and its molecular weight is 188.2. The purity is usually 95%.

6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-3-(3-chloro-4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

In Stock

• CAS RN:
• 872594-33-7

• Formula:
• C25H25ClN6O2

• InChI:
• InChI=1S/C25H25ClN6O2/c1-17-7-8-20(14-21(17)26)32-24-23(28-29-32)25(34)31(16-27-24)15-22(33)30-11-9-19(10-12-30)13-18-5-3-2-4-6-18/h2-8,14,16,19H,9-13,15H2,1H3

• InChIKey:
• AMJJVYJCTWQZMZ-UHFFFAOYSA-N

• 6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-3-(3-chloro-4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C25H25ClN6O2 and its molecular weight is 476.97. The purity is usually 95%.

N-(2-(6-((4-nitrobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872994-33-7

• Formula:
• C21H18N6O3S

• InChI:
• InChI=1S/C21H18N6O3S/c28-21(16-4-2-1-3-5-16)22-13-12-19-24-23-18-10-11-20(25-26(18)19)31-14-15-6-8-17(9-7-15)27(29)30/h1-11H,12-14H2,(H,22,28)

• InChIKey:
• HZAOQCOHFPBCQP-UHFFFAOYSA-N

• N-(2-(6-((4-nitrobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H18N6O3S and its molecular weight is 434.47. The purity is usually 95%.

2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide

In Stock

• CAS RN:
• 893994-33-7

• Formula:
• C11H10N4OS

• InChI:
• InChI=1S/C11H10N4OS/c12-10(16)7-17-11-5-4-9(14-15-11)8-3-1-2-6-13-8/h1-6H,7H2,(H2,12,16)

• InChIKey:
• IFLHPRIVHOBPLD-UHFFFAOYSA-N

• 2-{[6-(pyridin-2-yl)pyridazin-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C11H10N4OS and its molecular weight is 246.29 g/mol. The purity is usually 95%.

2-Chloro-3-[(4-chlorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one

In Stock

• CAS RN:
• 1022394-33-7

• Formula:
• C14H15Cl2NO

• InChI:
• InChI=1S/C14H15Cl2NO/c1-14(2)7-11(13(16)12(18)8-14)17-10-5-3-9(15)4-6-10/h3-6,17H,7-8H2,1-2H3

• InChIKey:
• DUSWGKJZQLSIEY-UHFFFAOYSA-N

• 2-Chloro-3-[(4-chlorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one is a useful research compound. Its molecular formula is C14H15Cl2NO and its molecular weight is 284.18. The purity is usually 95%.

2-[Chloro(difluoro)methoxy]-1-fluoro-4-methyl-benzene

In Stock

• CAS RN:
• 1404194-33-7

• Formula:
• C8H6ClF3O

• InChI:
• InChI=1S/C8H6ClF3O/c1-5-2-3-6(10)7(4-5)13-8(9,11)12/h2-4H,1H3

• InChIKey:
• SEJZLCUKJRDSKQ-UHFFFAOYSA-N

• 2-[Chloro(difluoro)methoxy]-1-fluoro-4-methyl-benzene is a useful research compound. Its molecular formula is C8H6ClF3O and its molecular weight is 210.58 g/mol. The purity is usually 95%.

3-Cinnolinemethanol

In Stock

• CAS RN:
• 1056894-33-7

• Formula:
• C9H8N2O

• InChI:
• InChI=1S/C9H8N2O/c12-6-8-5-7-3-1-2-4-9(7)11-10-8/h1-5,12H,6H2

• InChIKey:
• VFVLNXYGKMNNEN-UHFFFAOYSA-N

• 3-Cinnolinemethanol is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.

N-(2-(2-fluorophenyl)-2-methoxypropyl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 1797694-33-7

• Formula:
• C14H18FNO2

• InChI:
• InChI=1S/C14H18FNO2/c1-14(18-2,9-16-13(17)10-7-8-10)11-5-3-4-6-12(11)15/h3-6,10H,7-9H2,1-2H3,(H,16,17)

• InChIKey:
• BLJCMQLSTNRRQB-UHFFFAOYSA-N

• N-(2-(2-fluorophenyl)-2-methoxypropyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C14H18FNO2 and its molecular weight is 251.301. The purity is usually 95%.

1-Bromo-2-ethynyl-4-methylbenzene

In Stock

• CAS RN:
• 2196194-33-7

• Formula:
• C9H7B

• InChI:
• InChI=1S/C9H7Br/c1-3-8-6-7(2)4-5-9(8)10/h1,4-6H,2H3

• InChIKey:
• ASAWOXABITWKHH-UHFFFAOYSA-N

• 1-Bromo-2-ethynyl-4-methylbenzene is a useful research compound. Its molecular formula is C9H7Br and its molecular weight is 195.06 g/mol. The purity is usually 95%.

4-(2-Iodophenyl)-1,3-oxazolidin-2-one

In Stock

• CAS RN:
• 1823994-33-7

• Formula:
• C9H8INO2

• InChI:
• InChI=1S/C9H8INO2/c10-7-4-2-1-3-6(7)8-5-13-9(12)11-8/h1-4,8H,5H2,(H,11,12)

• InChIKey:
• OSIOHODPKPKOOW-UHFFFAOYSA-N

• 4-(2-Iodophenyl)-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C9H8INO2 and its molecular weight is 289.072. The purity is usually 95%.

5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one

Usually In Stock

• CAS RN:
• 2379994-33-7

• Formula:
• C16H12FN3O2S

• InChI:
• InChI=1S/C16H12FN3O2S/c1-10(21)9-23-16-19-13-6-2-5-12(17)14(13)15(22)20(16)11-4-3-7-18-8-11/h2-8H,9H2,1H3

• InChIKey:
• NUUOFWOBSCIGPJ-UHFFFAOYSA-N

• 5-Fluoro-2-(2-oxopropylsulfanyl)-3-pyridin-3-ylquinazolin-4-one is a useful research compound. Its molecular formula is C16H12FN3O2S and its molecular weight is 329.35. The purity is usually 95%.

3-Fluorosulfonyloxy-5-[[(1R,2R)-2-methoxycyclohexyl]carbamoyl]pyridine

Usually In Stock

• CAS RN:
• 2418594-33-7

• Formula:
• C13H17FN2O5S

• InChI:
• InChI=1S/C13H17FN2O5S/c1-20-12-5-3-2-4-11(12)16-13(17)9-6-10(8-15-7-9)21-22(14,18)19/h6-8,11-12H,2-5H2,1H3,(H,16,17)/t11-,12-/m1/s1

• InChIKey:
• JDFIYHZSEWGEOB-VXGBXAGGSA-N

• 3-Fluorosulfonyloxy-5-[[(1R,2R)-2-methoxycyclohexyl]carbamoyl]pyridine is a useful research compound. Its molecular formula is C13H17FN2O5S and its molecular weight is 332.35. The purity is usually 95%.